N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}-3-(phenylthio)propanamide

• IUPAC Name: N-[5-(2-methoxyethylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C14H17N3O2S3/c1-19-8-10-21-14-17-16-13(22-14)15-12(18)7-9-20-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,15,16,18)
• InChI Key: VYZAXDQJXHSERQ-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=NN=C(S1)NC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C14H17N3O2S3
• Molecular Weight: 355.5 g/mol

Description

N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}-3-(phenylthio)propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}-3-(phenylthio)propanamide involves the inhibition of key enzymes and proteins involved in the growth and proliferation of microorganisms and cancer cells. It has been found to target various pathways, including the MAPK/ERK pathway, the PI3K/AKT/mTOR pathway, and the NF-κB pathway, leading to the induction of apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been found to exert significant biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, the modulation of immune responses, and the reduction of oxidative stress and inflammation. It has also been shown to have low toxicity and good bioavailability, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}-3-(phenylthio)propanamide for lab experiments is its broad-spectrum antimicrobial and antitumor activities, which make it suitable for testing against various microorganisms and cancer cell lines. However, its limited solubility in water and some organic solvents may pose challenges in its formulation and delivery, and its potential toxicity and side effects need to be carefully evaluated.

Future Directions

There are several future directions for the research and development of N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}-3-(phenylthio)propanamide. One direction is to investigate its potential applications in the treatment of other diseases, such as viral infections, autoimmune disorders, and neurodegenerative diseases. Another direction is to optimize its chemical structure and formulation to improve its efficacy and safety profiles. Furthermore, the development of new analytical methods and diagnostic tools to monitor its pharmacokinetics and pharmacodynamics may facilitate its clinical translation.

Scientific Research Applications

N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}-3-(phenylthio)propanamide has been extensively studied for its potential applications in various areas of scientific research, including medicinal chemistry, pharmacology, and biochemistry. It has been found to possess significant antimicrobial, antifungal, and antitumor activities, making it a promising candidate for the development of new drugs to treat various diseases.